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Compound of Interest

methyl (4-nitro-1H-pyrazol-1-
Compound Name:
yl)acetate

cat. No.: B1335692

This document provides a detailed guide to the determination of the molecular weight of the
compound methyl (4-nitro-1H-pyrazol-1-yl)acetate. It includes the molecular formula, a
summary of atomic weights used for the calculation, a step-by-step protocol for the calculation,
and a visual workflow diagram. This guide is intended for researchers, scientists, and
professionals in the field of drug development and chemical research.

Data Summary

The molecular weight is calculated based on the compound's molecular formula and the
standard atomic weights of its constituent elements. The molecular formula for methyl (4-nitro-
1H-pyrazol-1-yl)acetate is CeH7N3Oa.

The table below summarizes the quantitative data used for the molecular weight calculation.
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. Standard Total Mass

Constituent . . L

Symbol Atom Count Atomic Weight Contribution (
Element

(g/mol) g/mol )

Carbon C 6 12.011 72.066
Hydrogen H 7 1.008 7.056
Nitrogen N 3 14.007[1][2][3] 42.021
Oxygen o} 4 15.999[4][5] 63.996

Molecular
Total ) 185.14 g/mol [6]

Weight:

Note: Standard atomic weights are sourced from the International Union of Pure and Applied
Chemistry (IUPAC) and may be presented as a range for certain elements due to natural
isotopic variation.[7][8] For this calculation, conventional single values are used.[9]

Experimental Protocol: Molecular Weight
Calculation

This section details the computational methodology used to determine the molecular weight of
methyl (4-nitro-1H-pyrazol-1-yl)acetate.

Objective: To accurately calculate the molecular weight from the compound's molecular
formula.

Procedure:

e Molecular Formula Identification: The chemical formula for methyl (4-nitro-1H-pyrazol-1-
yl)acetate was identified as CeH7N30a4 from established chemical databases.

o Elemental Composition Analysis: The formula was broken down into its constituent elements
and the number of atoms for each was determined:

o Carbon (C): 6 atoms

o Hydrogen (H): 7 atoms
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o Nitrogen (N): 3 atoms

o Oxygen (O): 4 atoms

» Atomic Weight Compilation: The standard atomic weight for each element was referenced
from IUPAC's periodic table data.

o Ar(C): 12.011 g/mol [10][11][12]
o Ar(H): 1.008 g/mol [13][14][15]
o Ar(N): 14.007 g/mol [16][17]

o Ar(0): 15.999 g/mol [18][19]

o Calculation of Total Mass: The mass contribution of each element to the total molecular
weight was calculated by multiplying the atom count by its standard atomic weight.

[e]

Mass of Carbon =6 * 12.011 g/mol

o

Mass of Hydrogen = 7 * 1.008 g/mol

[¢]

Mass of Nitrogen = 3 * 14.007 g/mol

[e]

Mass of Oxygen =4 * 15.999 g/mol

e Summation: The individual mass contributions were summed to yield the final molecular
weight of the compound.

o Molecular Weight = (6 * 12.011) + (7 * 1.008) + (3 * 14.007) + (4 * 15.999) = 185.139
g/mol . This value is rounded to 185.14 g/mol for practical use.

Logical Workflow Visualization

The following diagram illustrates the logical process for calculating the molecular weight of a
chemical compound.
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Diagram illustrating the molecular weight calculation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Molecular Weight of Methyl (4-nitro-
1H-pyrazol-1-yl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335692#methyl-4-nitro-1h-pyrazol-1-yl-acetate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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